Cas no 54126-50-0 (Pyrazine, 2-chloro-3-(2-propenyloxy)-)

• Product Name: Pyrazine, 2-chloro-3-(2-propenyloxy)-
• CAS No: 54126-50-0
• MF: C₇H₇ClN₂O
• MW: 170.59628033638
• CID: 355470
• PubChem ID: 13682838
• Update Time: 2025-04-19

Pyrazine, 2-chloro-3-(2-propenyloxy)- Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2-chloro-3-(2-propenyloxy)-
• 2-chloro-3-prop-2-enoxypyrazine
• 54126-50-0
• 2-Allyloxy-3-chloro-pyrazine
• 2-Chloro-3-[(prop-2-en-1-yl)oxy]pyrazine
• SOOAQIWRVFCPAP-UHFFFAOYSA-N
• SCHEMBL11143431
• AKOS010966754
• DTXSID60546636

• Inchi： 1S/C7H7ClN2O/c1-2-5-11-7-6(8)9-3-4-10-7/h2-4H,1,5H2
• InChI Key： SOOAQIWRVFCPAP-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CN=1)OCC=C

Computed Properties

• Exact Mass: 170.02481
• Monoisotopic Mass: 170.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35Ų

Experimental Properties

• PSA: 35.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers